![molecular formula C13H10N4O4 B4964598 4-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]phenol](/img/structure/B4964598.png)
4-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]phenol
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Overview
Description
4-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]phenol, commonly known as NBD-MP, is a fluorescent probe that has been widely used in scientific research. It is a small molecule that can be used to label proteins, DNA, and other biomolecules. NBD-MP has been used in a variety of applications, including fluorescence microscopy, flow cytometry, and protein labeling.
Mechanism of Action
The mechanism of action of NBD-MP involves the interaction between the fluorescent probe and the biomolecule it is labeling. NBD-MP contains a nitrobenzoxadiazole moiety, which is responsible for its fluorescence. When NBD-MP binds to a biomolecule, the fluorescence of the nitrobenzoxadiazole is quenched, resulting in a decrease in fluorescence intensity. This quenching effect can be used to monitor the binding of NBD-MP to its target biomolecule.
Biochemical and Physiological Effects
NBD-MP has no known biochemical or physiological effects on living organisms. It is a small molecule that is rapidly metabolized and excreted from the body.
Advantages and Limitations for Lab Experiments
NBD-MP has several advantages for lab experiments. It is a small molecule that can be easily synthesized and labeled with a fluorescent probe. It is also highly sensitive and can be used to monitor the binding of biomolecules in real-time. However, NBD-MP has several limitations, including its low solubility in aqueous solutions and its sensitivity to pH and temperature changes.
Future Directions
There are several future directions for research involving NBD-MP. One area of research is the development of new synthesis methods that can improve the yield and purity of NBD-MP. Another area of research is the development of new applications for NBD-MP, such as in vivo imaging and drug discovery. Additionally, researchers may explore the use of NBD-MP in combination with other fluorescent probes to study complex biological processes.
Synthesis Methods
The synthesis of NBD-MP involves several steps. The starting material is 4-aminophenol, which is reacted with 7-nitro-2,1,3-benzoxadiazole-4-yl chloride to form the intermediate compound. This intermediate is then methylated using dimethyl sulfate to form NBD-MP. The overall yield of this synthesis method is approximately 50%.
Scientific Research Applications
NBD-MP has been widely used in scientific research as a fluorescent probe. It can be used to label proteins, DNA, and other biomolecules, allowing researchers to visualize and study their behavior in living cells. NBD-MP has been used in a variety of applications, including fluorescence microscopy, flow cytometry, and protein labeling.
properties
IUPAC Name |
4-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N4O4/c1-16(8-2-4-9(18)5-3-8)10-6-7-11(17(19)20)13-12(10)14-21-15-13/h2-7,18H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYABCOCWRXIOIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)O)C2=CC=C(C3=NON=C23)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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